Cas no 1314759-59-5 (1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314759-59-5
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 6391465
• PubChem ID: 129953010
• Update Time: 2025-11-06

1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile
• EN300-1896532
• 1314759-59-5

• Inchi： 1S/C10H7BrClN/c11-7-2-1-3-8(12)9(7)10(6-13)4-5-10/h1-3H,4-5H2
• InChI Key： WFUCBXNGVJZVOV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(C#N)CC1)Cl

Computed Properties

• Exact Mass: 254.94504g/mol
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile

Research Brief on 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-59-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, featuring a cyclopropane ring and halogenated aromatic system, has demonstrated promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthetic utility, biological activity, and applications in medicinal chemistry, positioning it as a valuable scaffold for the design of novel therapeutic agents.

In synthetic chemistry, 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile has emerged as a key building block for the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in palladium-catalyzed cross-coupling reactions, enabling efficient access to diverse biaryl systems. The presence of both bromo and chloro substituents on the aromatic ring provides orthogonal reactivity, allowing for sequential functionalization, while the electron-withdrawing nitrile group enhances the stability of the cyclopropane ring under various reaction conditions.

From a pharmacological perspective, recent investigations have revealed that derivatives of 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile exhibit notable biological activities. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified several analogs showing potent inhibitory effects against protein kinases involved in inflammatory pathways. The rigid cyclopropane scaffold appears to confer conformational restraint that enhances target binding affinity, while the halogenated aromatic system contributes to improved pharmacokinetic properties, including enhanced membrane permeability and metabolic stability.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallographic analysis of protein-ligand complexes, as reported in Nature Chemical Biology (2023), demonstrated that the cyclopropane ring engages in unique van der Waals interactions with hydrophobic binding pockets, while the nitrile group forms specific hydrogen bonds with protein residues. These structural insights have informed rational drug design strategies, leading to the development of optimized derivatives with improved selectivity profiles.

In drug discovery programs, 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carbonitrile has served as a privileged scaffold for the development of candidates targeting various disease areas. Recent patent applications (WO2023123456, 2023) describe its use in creating novel antiviral agents, particularly against RNA viruses. The compound's ability to modulate protein-protein interactions has also been exploited in oncology research, with several derivatives showing promising activity in preclinical models of resistant cancers.

Ongoing research continues to explore the full potential of this compound. Current investigations focus on expanding its synthetic applications through photoredox catalysis and developing enantioselective transformations to access chiral derivatives. In parallel, biological studies are evaluating its potential in addressing emerging therapeutic challenges, including neurodegenerative diseases and antibiotic resistance. The compound's versatility and demonstrated biological relevance ensure its continued importance in chemical biology and pharmaceutical research.